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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the treatment of industrial

wastewater containing Reactive Yellow 185 (RY 185). The following sections outline various

effective methods, including advanced oxidation processes, adsorption, and microbial

degradation, to reduce the environmental impact of this azo dye.

Introduction to Reactive Yellow 185 and Treatment
Challenges
Reactive Yellow 185 is a synthetic azo dye widely used in the textile industry.[1] Its high water

solubility, vibrant color, and stability make it a popular choice for dyeing cellulosic fibers.

However, a significant portion of the dye does not fix to the fabric and is released into

wastewater, posing a considerable environmental challenge. The complex aromatic structure of

RY 185 makes it resistant to conventional wastewater treatment methods.[2] Therefore, more

advanced and effective treatment technologies are required for its removal.

Physicochemical Properties of Reactive Yellow 185
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Property Value

C.I. Name Reactive Yellow 185

Molecular Formula C₂₇H₂₄ClK₃N₈O₁₅S₄

Molecular Weight 981.53 g/mol

CAS Number 111211-44-0

Class Azo

Color Greenish-light yellow

Source: World Dye Variety, 2012[3]

Treatment Methodologies
Several methods have proven effective in the decolorization and degradation of reactive dyes.

This document details the protocols for the most promising techniques.

Advanced Oxidation Processes (AOPs)
AOPs are highly effective for the degradation of recalcitrant organic pollutants like RY 185.

These methods rely on the generation of highly reactive hydroxyl radicals (•OH) that can

oxidize the dye molecules.

Gamma Radiation-Induced Degradation
This method utilizes gamma radiation, with or without the addition of hydrogen peroxide (H₂O₂),

to generate hydroxyl radicals and degrade the dye. A degradation rate of up to 99% has been

achieved for Reactive Yellow 18 using this process.[4]

Experimental Protocol:

Sample Preparation: Prepare aqueous solutions of Reactive Yellow 185 at the desired

concentrations (e.g., 30-90 mg/L) using distilled water.

pH Adjustment: Adjust the pH of the dye solution to an acidic range (e.g., pH 3-5) using dilute

H₂SO₄ or HCl for optimal degradation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4553892/
http://www.jairjp.com/AUGUST/6%20BALAJI%20AUG%20MANUSCRIPT.pdf
https://www.benchchem.com/product/b1168554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Addition of H₂O₂ (Optional but Recommended): To enhance the degradation efficiency, add a

specific volume of H₂O₂ (e.g., 0.6 mL for a 10 mL sample) to the dye solution.[4]

Gamma Irradiation: Place the samples in Pyrex glass tubes and expose them to a gamma

radiation source (e.g., Cs-137) at a defined dose rate. The total absorbed dose can range

from 5 to 20 kGy.[4]

Analysis: After irradiation, measure the absorbance of the treated and untreated samples at

the maximum wavelength of RY 185 (λmax) using a UV-Vis spectrophotometer to determine

the percentage of degradation. Further analysis using techniques like FTIR and LC-MS can

be performed to identify degradation byproducts.[4]

Quantitative Data Summary: Gamma Radiation Treatment of Reactive Yellow 18

Initial Dye
Conc.
(mg/L)

Absorbed
Dose (kGy)

H₂O₂ (mL) pH
Degradatio
n Efficiency
(%)

Reference

30 20 0.6 Acidic 99 [4]

90 20 - - 70 [4]

Workflow for Gamma Radiation Treatment:

Sample Preparation Treatment Analysis

RY 185 Solution pH Adjustment (Acidic) Add H₂O₂ Gamma Irradiation (5-20 kGy) UV-Vis, FTIR, LC-MS

Click to download full resolution via product page

Workflow for the gamma radiation-induced degradation of Reactive Yellow 185.

Fenton and Photo-Fenton Oxidation
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The Fenton process involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂)

to produce hydroxyl radicals. The photo-Fenton process enhances this reaction with the use of

UV or visible light.

Experimental Protocol:

Sample Preparation: Prepare a stock solution of Reactive Yellow 185.

pH Adjustment: Adjust the pH of the dye solution to 3 using dilute H₂SO₄ or HCl. This is the

optimal pH for the Fenton reaction.[5]

Reagent Addition: Add the Fenton's reagent, which is a mixture of a ferrous salt (e.g.,

FeSO₄·7H₂O) and H₂O₂, to the dye solution. The concentrations will need to be optimized.

For a similar dye, Reactive Yellow 145, optimal conditions were found to be 3.5 x 10⁻⁵ M

Fe²⁺ and 0.005 M H₂O₂.[5]

Reaction:

Fenton: Stir the mixture for a specific reaction time (e.g., 30-60 minutes) at a controlled

temperature (e.g., 50°C).[5]

Photo-Fenton: Expose the mixture to a light source (e.g., UV lamp or solar radiation) while

stirring.

Reaction Termination: After the desired time, raise the pH to >7 to precipitate the iron as

Fe(OH)₃ and stop the reaction.

Analysis: Separate the precipitate by centrifugation or filtration and measure the absorbance

of the supernatant to determine the decolorization efficiency. COD (Chemical Oxygen

Demand) analysis can also be performed to assess mineralization.[5][6]

Quantitative Data Summary: Fenton/Photo-Fenton Treatment of Reactive Yellow 145
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Proces
s

Initial
Dye
Conc.

Fe²⁺
Conc.
(M)

H₂O₂
Conc.
(M)

pH
Time
(h)

Decolo
rizatio
n (%)

COD
Remov
al (%)

Refere
nce

Fenton 0.005%
3.5 x

10⁻⁵
0.005 3 0.5 91.4 52.27 [5]

Photo-

Fenton
0.005%

3.5 x

10⁻⁵
0.005 3 0.5 97.8 38.63 [5]

Microw

ave-

Fenton

- - - Optimal 7 min >95 82 [6]

Fenton Oxidation Signaling Pathway:

Fe²⁺

•OH (Hydroxyl Radical)

+ H₂O₂

Fe³⁺

H₂O₂

OH⁻

Degradation Products (CO₂, H₂O, etc.)

+ RY185

Reactive Yellow 185

Click to download full resolution via product page

Simplified reaction pathway of the Fenton process for dye degradation.

Adsorption
Adsorption is a widely used method for dye removal due to its simplicity, efficiency, and the

availability of a wide range of adsorbents.
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Adsorption on Activated Carbon
Activated carbon is a highly effective adsorbent due to its large surface area and porous

structure.

Experimental Protocol:

Adsorbent Preparation: Use commercially available activated carbon or prepare it from low-

cost materials (e.g., Teff straw, fire stick wood) through chemical or physical activation.[7][8]

Batch Adsorption Studies:

Prepare dye solutions of known initial concentrations.

Add a known mass of activated carbon to a fixed volume of the dye solution in a series of

flasks.

Agitate the flasks at a constant speed and temperature for a predetermined time to reach

equilibrium.

Investigate the effect of parameters such as pH (2-10), adsorbent dose (e.g., 0.1-0.5 g/L),

contact time (e.g., 30-150 min), and initial dye concentration.[8]

Analysis:

After adsorption, separate the adsorbent from the solution by filtration or centrifugation.

Measure the final concentration of the dye in the solution using a UV-Vis

spectrophotometer.

Calculate the removal efficiency and the adsorption capacity (qe).

Quantitative Data Summary: Adsorption of Reactive Yellow Dyes
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Adsorben
t

Dye pH
Adsorben
t Dose

Contact
Time
(min)

Removal
Efficiency
(%)

Referenc
e

Teff Straw

Activated

Carbon

RY 145 2 0.4 g/L 120 99 [8]

Fire Stick

Wood

Activated

Carbon

RY 145 6 0.4 g 110 96.76 [7]

APTES-

modified

Spent

Coffee

Grounds

RY 2 2 - 30 - [9]

Experimental Workflow for Batch Adsorption:

Preparation

Experiment Analysis

RY 185 Solution

Mix & Agitate

Activated Carbon

Control pH, Temp, Time Separate Solid/Liquid Measure Final Concentration Calculate Removal %

Click to download full resolution via product page

General workflow for a batch adsorption experiment.

Microbial Degradation
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Microbial degradation is an environmentally friendly and cost-effective method that utilizes

microorganisms like bacteria and fungi to break down dye molecules.

Experimental Protocol (General):

Isolation and Acclimatization of Microorganisms:

Isolate bacteria or fungi from textile effluent-contaminated soil or sludge.

Acclimatize the isolated strains by gradually exposing them to increasing concentrations of

Reactive Yellow 185 in a suitable growth medium.

Decolorization Assay:

Prepare a minimal salt medium or a nutrient-rich broth (e.g., Nutrient Broth for bacteria,

Potato Dextrose Broth for fungi).

Add Reactive Yellow 185 to the medium to a final concentration (e.g., 50-200 mg/L).

Inoculate the medium with the acclimatized microbial culture.

Incubate under optimal conditions of temperature, pH, and agitation (or static for some

fungi).

Optimization of Parameters:

Systematically vary parameters such as pH, temperature, initial dye concentration, and the

addition of carbon and nitrogen sources to find the optimal conditions for decolorization.

Analysis:

Periodically withdraw samples and centrifuge to remove microbial biomass.

Measure the absorbance of the supernatant at the λmax of the dye to determine the extent

of decolorization.

Further analysis by techniques like HPLC, FTIR, and GC-MS can be used to identify the

degradation products and elucidate the degradation pathway.
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Quantitative Data Summary: Microbial Degradation of Reactive Dyes

Microorganism Dye
Incubation
Time

Decolorization
(%)

Reference

Pseudomonas

aeruginosa,

Thiosphaera

pantotropha

RY 145 - -

Aspergillus niger Reactive Yellow 5 days 94

Mucor

racemosus
Reactive Yellow 5 days 92

Bacterial

Consortium
Azo dyes 12-30 hours 98-99

Logical Relationship in Microbial Degradation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microorganism
(Bacteria/Fungi)

Degradative Enzymes
(e.g., Azoreductase, Laccase)

produces

Intermediate Metabolites

Reactive Yellow 185

degraded by

Mineralization
(CO₂, H₂O, etc.)

further degraded

Click to download full resolution via product page

Logical flow of the microbial degradation process of azo dyes.

Conclusion
The treatment of wastewater containing Reactive Yellow 185 requires the application of

effective and often advanced technologies. The choice of the most suitable method will depend

on various factors, including the initial dye concentration, the required level of treatment, and

economic considerations. The protocols and data presented in these application notes provide

a comprehensive guide for researchers and professionals to develop and optimize treatment

strategies for this challenging industrial effluent. Further research and pilot-scale studies are

recommended to tailor these methods to specific industrial wastewater characteristics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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